Cas no 184584-17-6 (5-Ethyl-2-methyl-6-phenylpyrimidin-4(1H)-one)

• Product Name: 5-Ethyl-2-methyl-6-phenylpyrimidin-4(1H)-one
• CAS No: 184584-17-6
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 2784164
• Update Time: 2023-08-07

5-Ethyl-2-methyl-6-phenylpyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-methyl-6-phenylpyrimidin-4(1H)-one

• Inchi： 1S/C13H14N2O/c1-3-11-12(10-7-5-4-6-8-10)14-9(2)15-13(11)16/h4-8H,3H2,1-2H3,(H,14,15,16)
• InChI Key： NZRRNYAPEQWIQP-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C2C=CC=CC=2)N=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5